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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of
Tungsten-184 (184W), with a specific focus on its nuclear magnetic moment. The information
presented herein is compiled from established nuclear data resources and is intended to serve
as a foundational reference for researchers and professionals in relevant scientific fields.

Executive Summary

Tungsten-184 is a stable, naturally occurring isotope of tungsten. A critical characteristic of this
nucleus is its spin-parity of 0+. Based on the fundamental principles of nuclear physics, any
nucleus with a nuclear spin of 0 possesses a nuclear magnetic moment of zero. Consequently,
Tungsten-184 has a nuclear magnetic moment of O nuclear magnetons (uUN). This guide will
elucidate the underlying principles for this property and present key nuclear data for 184W.

Nuclear Properties of Tungsten-184

The defining nuclear characteristics of Tungsten-184 are summarized in the table below.
These properties, particularly the even numbers of protons and neutrons, are determinant for
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its nuclear spin and, by extension, its nuclear magnetic moment.

Property Value
Proton Number (2) 74

Neutron Number (N) 110

Mass Number (A) 184

Nuclear Spin (1) 0+[1][2]
Nuclear Magnetic Moment () 0 uNJ3]
Natural Abundance 30.64%[4][5]
Half-life Stable[4][5]

The Principle of Zero Nuclear Magnetic Moment in
Even-Even Nuclei

The nuclear magnetic moment is an intrinsic property of an atomic nucleus and arises from the
spin of its constituent protons and neutrons.[6] For a nucleus to possess a non-zero magnetic
moment, it must have a non-zero nuclear spin.

Tungsten-184 is categorized as an "even-even" nucleus because it contains an even number
of protons (74) and an even number of neutrons (110). In the ground state of even-even nuclei,
all protons are paired up, and all neutrons are paired up. The spin of each pair of nucleons
sums to zero. This complete pairing results in a total nuclear spin of 0.

As the nuclear magnetic moment is directly proportional to the nuclear spin, a nucleus with zero
spin will invariably have a zero magnetic magnetic moment.

The logical relationship leading to the zero nuclear magnetic moment of Tungsten-184 is
illustrated in the following diagram:
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Nuclear Composition of 184W
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Figure 1: Logical flow from the nuclear composition of Tungsten-184 to its zero nuclear
magnetic moment.

Experimental Considerations

Given that the nuclear magnetic moment of Tungsten-184 is fundamentally zero, there are no
experimental protocols for its direct measurement. Techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy, which are used to probe the magnetic properties of nuclei,
are not applicable to 184W for the determination of a nuclear magnetic moment.[6] While NMR
studies can be performed on other tungsten isotopes, such as the NMR-active 183\, these
experiments aim to understand the chemical environment and electronic structure of tungsten-
containing compounds rather than to measure a non-existent magnetic moment for 184W.[7][8]
[91[10]

Conclusion

In summary, the nuclear magnetic moment of Tungsten-184 is zero. This is a direct
consequence of its composition as an even-even nucleus, which results in a total nuclear spin
of zero in its ground state. This fundamental property is a cornerstone of nuclear structure
physics and is essential knowledge for researchers and professionals working with this isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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